![molecular formula C23H21FN2O5 B299621 N-{2-[(4-fluoroanilino)carbonyl]phenyl}-3,4,5-trimethoxybenzamide](/img/structure/B299621.png)
N-{2-[(4-fluoroanilino)carbonyl]phenyl}-3,4,5-trimethoxybenzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-{2-[(4-fluoroanilino)carbonyl]phenyl}-3,4,5-trimethoxybenzamide, also known as AG-1478, is a small molecule inhibitor of the epidermal growth factor receptor (EGFR). It was first synthesized in the late 1990s and has since been extensively studied for its potential use in cancer treatment.
Mechanism of Action
N-{2-[(4-fluoroanilino)carbonyl]phenyl}-3,4,5-trimethoxybenzamide works by binding to the ATP-binding site of EGFR, preventing the receptor from activating downstream signaling pathways that promote cell growth and survival. This inhibition of EGFR signaling ultimately leads to decreased cancer cell proliferation and increased apoptosis.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects in cancer cells. These include inhibition of cell cycle progression, induction of apoptosis, and inhibition of angiogenesis. Additionally, this compound has been shown to sensitize cancer cells to radiation therapy and chemotherapy.
Advantages and Limitations for Lab Experiments
One advantage of using N-{2-[(4-fluoroanilino)carbonyl]phenyl}-3,4,5-trimethoxybenzamide in lab experiments is its specificity for EGFR. Unlike other EGFR inhibitors, this compound does not inhibit other members of the ErbB family of receptors, which can lead to unwanted side effects. However, one limitation of using this compound is its relatively short half-life, which can make it difficult to maintain effective concentrations in vivo.
Future Directions
There are a number of potential future directions for research on N-{2-[(4-fluoroanilino)carbonyl]phenyl}-3,4,5-trimethoxybenzamide. One area of interest is the development of more potent and selective EGFR inhibitors based on the structure of this compound. Additionally, there is ongoing research into the use of this compound in combination with other cancer therapies, such as radiation and chemotherapy. Finally, there is interest in exploring the potential of this compound for the treatment of other diseases, such as psoriasis and Alzheimer's disease, which are also associated with EGFR signaling.
Synthesis Methods
N-{2-[(4-fluoroanilino)carbonyl]phenyl}-3,4,5-trimethoxybenzamide can be synthesized using a multi-step process involving the reaction of various chemicals and reagents. The exact details of the synthesis method are beyond the scope of this paper, but it is important to note that the synthesis of this compound requires specialized equipment and expertise.
Scientific Research Applications
N-{2-[(4-fluoroanilino)carbonyl]phenyl}-3,4,5-trimethoxybenzamide has been widely used in scientific research to study the role of EGFR in cancer development and progression. It has been shown to inhibit the growth of various cancer cell lines in vitro and in vivo, including breast, lung, and colon cancer.
Properties
Molecular Formula |
C23H21FN2O5 |
---|---|
Molecular Weight |
424.4 g/mol |
IUPAC Name |
N-[2-[(4-fluorophenyl)carbamoyl]phenyl]-3,4,5-trimethoxybenzamide |
InChI |
InChI=1S/C23H21FN2O5/c1-29-19-12-14(13-20(30-2)21(19)31-3)22(27)26-18-7-5-4-6-17(18)23(28)25-16-10-8-15(24)9-11-16/h4-13H,1-3H3,(H,25,28)(H,26,27) |
InChI Key |
ZLWZOGRAKQRLND-UHFFFAOYSA-N |
SMILES |
COC1=CC(=CC(=C1OC)OC)C(=O)NC2=CC=CC=C2C(=O)NC3=CC=C(C=C3)F |
Canonical SMILES |
COC1=CC(=CC(=C1OC)OC)C(=O)NC2=CC=CC=C2C(=O)NC3=CC=C(C=C3)F |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.